Cas no 301330-75-6 (3-Buten-2-one,1,1,1-trifluoro-4-(methylamino)-)

• Product Name: 3-Buten-2-one,1,1,1-trifluoro-4-(methylamino)-
• CAS No: 301330-75-6
• MF: C₅H₆F₃NO
• MW: 153.1024518013
• CID: 299053
• Update Time: 2024-01-28

3-Buten-2-one,1,1,1-trifluoro-4-(methylamino)- Chemical and Physical Properties

Names and Identifiers

• 3-Buten-2-one,1,1,1-trifluoro-4-(methylamino)-
• 3-Buten-2-one, 1,1,1-trifluoro-4-(methylamino)-

• Inchi： 1S/C5H6F3NO/c1-9-3-2-4(10)5(6,7)8/h2-3,9H,1H3
• InChI Key： KZDZWARFROOLHN-UHFFFAOYSA-N
• SMILES： C(F)(F)(F)C(=O)C=CNC

Computed Properties

• Exact Mass: 153.04018
• Monoisotopic Mass: 153.04
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1

Experimental Properties

• PSA: 29.1